Cas no 22524-27-2 (4-Hexen-1-one,1-phenyl-)

• Product Name: 4-Hexen-1-one,1-phenyl-
• CAS No: 22524-27-2
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 279219
• PubChem ID: 5385638
• Update Time: 2025-04-19

4-Hexen-1-one,1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Hexen-1-one,1-phenyl-
• 4-Hexenophenone
• 1-Phenyl-4-hexen-1-on
• 1-Phenyl-4-hexen-1-one
• 1-Phenyl-hex-4-en-1-on
• 1-phenyl-hex-4-en-1-one
• 1-Phenyl-hexen-(4)-on-(1)
• 3-Methyl-4-nitro-benzophenon
• 3-methyl-4-nitrobenzophenone
• 3-methyl-4-nitro-benzophenone
• 5-benzoyl-2-nitrotoluene
• 5-benzoyl-2-pentene
• AC1L86YH
• NSC405901
• SureCN5981573
• 22524-27-2
• NSC408287
• NSC-408287

• Inchi： 1S/C12H14O/c1-2-3-5-10-12(13)11-8-6-4-7-9-11/h2-4,6-9H,5,10H2,1H3/b3-2-
• InChI Key： KWNKUESVQADQHH-IHWYPQMZSA-N
• SMILES： O=C(C1C=CC=CC=1)CC/C=C\C

Computed Properties

• Exact Mass: 174.10452
• Monoisotopic Mass: 174.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.964
• Boiling Point: 270.7°Cat760mmHg
• Flash Point: 109.9°C
• Refractive Index: 1.519
• PSA: 17.07
• LogP: 3.22560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones